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Application Notes and Protocols for Researchers in Neuroscience and Drug Development

Sulfakinin (SK), the invertebrate homolog of the vertebrate neuropeptide cholecystokinin

(CCK), is a critical signaling molecule involved in a diverse array of physiological and

behavioral processes in insects.[1][2] Manipulation of the SK signaling pathway offers a

powerful tool to dissect its functions and to identify potential targets for novel drug

development. These application notes provide detailed protocols for key behavioral assays in

the model organism Drosophila melanogaster to assess the effects of SK manipulation on

feeding, satiety, and locomotion.

Sulfakinin Signaling Pathway
Sulfakinin peptides, Drosulfakinin I (DSK I) and Drosulfakinin II (DSK II) in Drosophila, exert

their effects by binding to two distinct G-protein coupled receptors (GPCRs): CCKLR-17D1

(also known as DSK-R1) and CCKLR-17D3 (DSK-R2).[3][4] Activation of these receptors can

lead to the modulation of intracellular signaling cascades, such as the cyclic adenosine

monophosphate (cAMP)-protein kinase A (PKA)-cAMP response element binding protein

(CREB) pathway, ultimately influencing neuronal activity and behavior.[2][5] Genetic

manipulation of SK or its receptors has been shown to impact satiety, food intake, and

locomotor activity.[1][6][7]
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Caption: Simplified Sulfakinin signaling pathway.

Behavioral Assays: Protocols and Data
Genetic manipulation of the SK system, including gene knockouts, RNAi-mediated knockdown,

and neuronal activation or silencing, provides a robust approach to investigate its behavioral

roles. The following are detailed protocols for commonly used behavioral assays in Drosophila.

Feeding Behavior: Two-Choice Feeding Assay
This assay quantifies food preference and consumption by allowing flies to choose between

two food sources labeled with different colored dyes.[8][9]
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(e.g., 24h on wet tissue)

2. Prepare two food choices
(e.g., sucrose vs. control)

with different colored dyes (red/blue)

3. Introduce starved flies
to the two-choice arena

4. Allow feeding in the dark
(e.g., 90 minutes)

5. Anesthetize and score
abdomen color (red, blue, purple)

6. Calculate Preference Index (PI)
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Caption: Workflow for the Two-Choice Feeding Assay.

Protocol:

Fly Preparation: Collect 2-4 day old adult flies and starve them for approximately 24 hours in

a vial containing a piece of wet tissue paper to prevent dehydration.[9]

Food Preparation: Prepare two food choices in a petri dish divided into two compartments.

For example, one side can contain 1% agarose with a test compound (e.g., 5mM sucrose)
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and a red dye (e.g., 0.1 mg/ml Sulforhodamine B), while the other side contains 1% agarose

with a control substance and a blue dye (e.g., 0.1 mg/ml Erioglaucine).[8]

Assay Procedure: Introduce approximately 50-70 starved flies into the center of the petri

dish. Place the dish in a dark, humidified chamber for 90 minutes to allow for feeding.[9]

Data Collection: After the feeding period, anesthetize the flies on ice or with CO2. Visually

inspect the color of their abdomens under a stereomicroscope and categorize them as red,

blue, purple (indicating consumption of both), or colorless (no feeding).

Data Analysis: Calculate the Preference Index (PI) using the following formula: PI = (Number

of flies with red abdomens + 0.5 * Number of flies with purple abdomens) / (Total number of

flies that fed)[8] A PI > 0.5 indicates a preference for the red food, a PI < 0.5 indicates a

preference for the blue food, and a PI of 0.5 indicates no preference.

Quantitative Data Summary:

Manipulation
Genotype/Conditio
n

Observed Effect on
Feeding

Reference

Gene Knockout sk null mutants

Increased food

consumption

compared to wild-

type.

[7]

Receptor Knockout skr1 null mutants

Increased food

consumption

compared to wild-

type.

[7]

Satiety and Food Intake: Capillary Feeder (CAFE) Assay
The CAFE assay provides a quantitative measure of food consumption over time by monitoring

the volume of liquid food ingested from a calibrated capillary tube.[10][11]

Protocol:
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Apparatus Setup: Prepare CAFE vials, which are typically standard fly vials with a special lid

containing holes for inserting calibrated glass microcapillaries (e.g., 5 µL).

Fly Preparation: Use 4-6 day old flies. For short-term assays (e.g., 3 hours), pre-starve the

flies. For longer-term monitoring, no prior starvation is necessary.[10]

Food Preparation: Fill the microcapillaries with liquid food (e.g., 5% sucrose solution). A thin

layer of mineral oil can be added to the top of the liquid in the capillary to minimize

evaporation.

Assay Procedure: Place a known number of flies (e.g., 5-10) into each CAFE vial. Insert the

filled microcapillaries through the lid. Include a "no-fly" control vial with a capillary to measure

evaporative loss.

Data Collection: At set time intervals (e.g., every hour for a short-term assay, or every 24

hours for a long-term assay), mark the liquid level in each capillary.

Data Analysis: Measure the change in liquid level and convert it to volume consumed.

Correct for evaporation by subtracting the volume lost in the no-fly control. Normalize the

food intake per fly.

Quantitative Data Summary:

Manipulation
Genotype/Conditio
n

Observed Effect on
Food Intake

Reference

Gene Knockout sk null mutants

Significantly increased

food intake compared

to wild-type controls.

[12][13]

Receptor Knockout skr1 null mutants

Significantly increased

food intake compared

to wild-type controls.

[12][13]

Gustatory Response: Proboscis Extension Reflex (PER)
Assay

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5408587/
https://www.biorxiv.org/content/10.1101/2024.07.30.605941v2.full.pdf
https://www.biorxiv.org/content/10.1101/2024.07.30.605941v3.full.pdf
https://www.biorxiv.org/content/10.1101/2024.07.30.605941v2.full.pdf
https://www.biorxiv.org/content/10.1101/2024.07.30.605941v3.full.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The PER assay assesses the gustatory response of a fly to a specific tastant by measuring the

reflexive extension of its proboscis upon stimulation of its taste sensilla.[14][15]

Protocol:

Fly Preparation: Starve flies for 36-72 hours on a wet Kimwipe.[14] The exact duration may

need optimization based on fly strain and condition.

Immobilization: Anesthetize a single fly on ice and carefully mount it on a microscope slide or

a pipette tip using wax or nail polish, leaving the head and proboscis free to move. Allow the

fly to recover for at least 30 minutes.

Water Satiation: Touch the fly's tarsi with a water droplet to ensure it is not thirsty. The fly

should extend its proboscis and drink until satiated.

Assay Procedure: Present a droplet of the test solution (e.g., a sugar solution) to the fly's

tarsal or labellar sensilla using a syringe or a pipette tip.

Data Collection: Record whether the fly extends its proboscis in response to the stimulus. A

positive response is a full extension of the proboscis.

Data Analysis: The result is typically expressed as the percentage of flies that show a

positive PER to a given tastant concentration. Each fly should be tested only once with the

experimental tastant to avoid learning effects.

Note: SK signaling has been shown to inhibit sugar receptors, which would be expected to

reduce the PER to sugar solutions.[1]

Locomotor Activity Assay
This assay measures the general activity levels and exploratory behavior of flies in a defined

arena.
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Preparation

Experiment

Data Analysis

1. Collect and age flies
to the desired stage

2. Acclimate flies to the
testing environment

3. Gently introduce a single fly
into the locomotor arena

4. Record movement for a set duration
(e.g., 5-10 minutes) using a camera

5. Analyze video using tracking software
to obtain movement parameters

6. Quantify parameters such as distance
moved, velocity, and time spent moving

Click to download full resolution via product page

Caption: Workflow for a Locomotor Activity Assay.

Protocol:

Apparatus: A circular arena (e.g., a 150 mm petri dish) with a grid pattern on the bottom to

facilitate tracking.[4]

Fly Preparation: Use larvae or adult flies of a specific age. For larval assays, rinse third instar

larvae with water before placing them in the arena.[4]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b044614?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC3430133/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3430133/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assay Procedure: Place a single fly or larva in the center of the arena. For adult flies, a

gentle aspiration can be used for transfer.

Data Collection: Record the movement of the animal for a defined period (e.g., 5 minutes)

using an overhead camera.

Data Analysis: Analyze the recorded video using automated tracking software to quantify

various locomotor parameters, such as total distance traveled, average velocity, and the

number of grid lines crossed.

Quantitative Data Summary:

Manipulation
Genotype/Conditio
n

Observed Effect on
Locomotion

Reference

Peptide Injection

(larvae)

Injection of DSK I

peptides

Increased larval

locomotion (number of

lines crossed).

[4][16]

Peptide Injection

(larvae)

Injection of DSK II

peptides

No significant effect

on larval locomotion.
[4][16]

Gene Knockout dsk mutant larvae

Reduced distance

traveled under stress-

induced conditions.

[6]

Receptor Knockout
CCKLR-17D1 mutant

larvae

Reduced distance

traveled under stress-

induced conditions.

[6]

Neuronal Manipulation
Activation or silencing

of DSK neurons

No significant effect

on general locomotor

activity in adult

females.

[17][18]

These detailed protocols and application notes provide a framework for researchers to

investigate the multifaceted roles of the Sulfakinin signaling pathway in modulating insect

behavior. The use of these standardized assays will facilitate the generation of robust and
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comparable data, advancing our understanding of this conserved neuropeptide system and its

potential as a target for therapeutic intervention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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